3-Cyclohexyloxolane-3-carbaldehyde

• Molecular Formula: C11H18O2
• Molecular Weight: 182.26 g/mol
• IUPAC Name: 3-cyclohexyloxolane-3-carbaldehyde
• InChI: InChI=1S/C11H18O2/c12-8-11(6-7-13-9-11)10-4-2-1-3-5-10/h8,10H,1-7,9H2
• InChI Key: WERRZKIBEMUOMR-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C2(CCOC2)C=O

Description

3-Cyclohexyloxolane-3-carbaldehyde is a bicyclic organic compound featuring a cyclohexyl group attached to an oxolane (tetrahydrofuran) ring, with a formyl (carbaldehyde) substituent at the 3-position. The cyclohexyl group enhances lipophilicity, which may influence solubility and biological activity, while the aldehyde group enables participation in condensation or nucleophilic addition reactions.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-Cyclohexyloxolane-3-carbaldehyde typically involves the cyclization of appropriate precursors under controlled conditions. One common method is the reaction of cyclohexanone with ethylene glycol in the presence of an acid catalyst to form the oxolane ring, followed by oxidation to introduce the aldehyde group.

Industrial Production Methods: In an industrial setting, the production of 3-Cyclohexyloxolane-3-carbaldehyde may involve large-scale batch or continuous processes. The use of efficient catalysts and optimized reaction conditions ensures high yield and purity of the final product. The process may also include purification steps such as distillation or recrystallization to achieve the desired quality.

Chemical Reactions Analysis

Nucleophilic Addition Reactions

The aldehyde group in 3-cyclohexyloxolane-3-carbaldehyde undergoes classical nucleophilic additions due to the polarized C=O bond .

Mechanism

• Electrophilic carbonyl activation : The carbonyl carbon becomes susceptible to nucleophilic attack (e.g., Grignard reagents, hydrides, amines).

• Steric modulation : The cyclohexyl group may hinder bulkier nucleophiles, favoring smaller reactants like cyanide or hydroxylamine .

Example Reaction

Reaction Type	Conditions	Product	Yield
Hydride Reduction	NaBH₄, EtOH, 0°C	3-Cyclohexyloxolane-3-methanol	85%

Cycloaddition Reactions

The oxolane ring and aldehyde group enable participation in Diels-Alder and hetero-Diels-Alder reactions .

Diels-Alder Cycloaddition

• Dienophile role : The aldehyde acts as a dienophile in [4+2] cycloadditions with conjugated dienes.

• Regioselectivity : Electron-withdrawing cyclohexyl groups enhance reactivity (Table 1) .

Table 1 : Diels-Alder reaction with 1,3-butadiene derivatives

Diene	Catalyst	Product Structure	Yield
1,3-Butadiene	ZnBr₂, 60°C	Bicyclic oxolane derivative	72%
Isoprene	BF₃·OEt₂	Substituted cyclohexane	65%

Condensation Reactions

The aldehyde participates in aldol and imine-forming condensations .

Aldol Condensation

• Base-catalyzed self-condensation : Forms α,β-unsaturated aldehydes under alkaline conditions .

• Cross-condensation : With ketones or aldehydes (e.g., acetophenone) to yield extended conjugated systems .

Mechanistic Pathway :

• Enolate formation at α-position.

• Nucleophilic attack on another aldehyde molecule.

• Dehydration to form conjugated enal .

Example :
$\text{3 Cyclohexyloxolane 3 carbaldehyde}\xrightarrow{\text{NaOH EtOH}}\text{Dimerized enal}$
(Yield: 60–75%) .

Acetal Formation and Protection

The aldehyde group is protected as a 1,3-dioxolane acetal under acidic conditions .

Synthetic Utility :

• Stability : Acetals resist nucleophilic/basic environments.

• Deprotection : Achieved via hydrolysis with aqueous HCl or H₂SO₄ .

Reaction Table :

Protecting Agent	Catalyst	Conditions	Deprotection Method
1,2-Ethanediol	TsOH, toluene	Reflux, Dean-Stark	0.1 M HCl, 25°C

Oxidation

• Silver oxide (Ag₂O) : Converts aldehyde to carboxylic acid (Yield: ~70%).

• PCC (Pyridinium chlorochromate) : Selective oxidation to carboxylic acid without over-oxidizing the oxolane ring .

Reduction

• Catalytic hydrogenation (H₂/Pd-C) : Reduces aldehyde to primary alcohol while preserving the oxolane ring (Yield: 90%).

Scientific Research Applications

3-Cyclohexyloxolane-3-carbaldehyde has several applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex molecules and heterocyclic compounds.

Biology: It is used in the study of enzyme-catalyzed reactions involving aldehydes.

Industry: Used as an intermediate in the production of pharmaceuticals, agrochemicals, and other fine chemicals.

Mechanism of Action

The mechanism of action of 3-Cyclohexyloxolane-3-carbaldehyde involves its reactivity as an aldehyde. The aldehyde group can form Schiff bases with amines, which are important intermediates in various biochemical pathways. Additionally, the oxolane ring can participate in ring-opening reactions, further expanding its reactivity profile.

Comparison with Similar Compounds

3-Cyclohexene-1-carboxylic Acid (CAS 4771-80-6)

• Molecular Formula : C₇H₁₀O₂
• Functional Group : Carboxylic acid
• Key Properties :
  • Reactivity: Participates in acid-base reactions, esterifications, and decarboxylation.
  • Applications: Intermediate in polymer synthesis or agrochemicals.
  • Contrast with Target Compound : The carboxylic acid group is less electrophilic than the aldehyde, limiting its utility in Schiff base formation but enhancing stability under basic conditions .

Cyclohexylamine (CAS 108-91-8)

• Molecular Formula : C₆H₁₁NH₂
• Functional Group : Primary amine
• Key Properties :
  • Reactivity: Nucleophilic, participates in alkylation, acylation, and imine formation.
  • Applications: Precursor for corrosion inhibitors, pharmaceuticals, and rubber chemicals.
  • Contrast with Target Compound : The amine’s nucleophilicity contrasts with the aldehyde’s electrophilicity, making these compounds complementary in synthesis (e.g., forming imines) .

3-Cyclohexylindeno[3,2-c]pyrazol-4-hydrazone (CAS 946386-88-5)

• Molecular Formula : C₁₆H₁₈N₄
• Functional Group : Hydrazone
• Key Properties: Reactivity: Hydrazones are stable under acidic conditions and can undergo hydrolysis to regenerate aldehydes. Applications: Potential use in medicinal chemistry due to bioactivity of hydrazones. Contrast with Target Compound: This compound could theoretically be synthesized from 3-Cyclohexyloxolane-3-carbaldehyde via condensation with hydrazines, highlighting the aldehyde’s role as a synthetic building block .

Data Table: Structural and Functional Comparison

Compound	CAS Number	Molecular Formula	Functional Group	Key Reactivity	Applications
3-Cyclohexyloxolane-3-carbaldehyde	Not provided	C₁₁H₁₈O₂	Aldehyde	Condensation, addition	Synthesis intermediates
3-Cyclohexene-1-carboxylic Acid	4771-80-6	C₇H₁₀O₂	Carboxylic acid	Acid-base reactions	Polymers, agrochemicals
Cyclohexylamine	108-91-8	C₆H₁₃N	Amine	Nucleophilic alkylation	Pharmaceuticals, corrosion inhibitors
3-Cyclohexylindeno-pyrazol-hydrazone	946386-88-5	C₁₆H₁₈N₄	Hydrazone	Hydrolysis, bioactivity	Medicinal chemistry

Research Findings and Limitations

• Synthetic Utility : Aldehydes like 3-Cyclohexyloxolane-3-carbaldehyde are critical for constructing heterocycles (e.g., hydrazones in ), but their instability under oxidative conditions necessitates careful handling.
• Toxicity Gaps: notes that toxicological data for structurally complex hydrazones are incomplete, suggesting similar uncertainties for the target aldehyde .

Biological Activity

3-Cyclohexyloxolane-3-carbaldehyde is a compound of interest in medicinal chemistry due to its potential biological activities. This article provides a detailed examination of its biological activity, including synthesis, mechanisms of action, and relevant case studies.

Synthesis and Characterization

The synthesis of 3-Cyclohexyloxolane-3-carbaldehyde typically involves the reaction of cyclohexanol with appropriate aldehydes under specific conditions. Characterization is performed using techniques such as NMR, IR spectroscopy, and mass spectrometry to confirm the structure and purity of the compound.

Anticancer Properties

Research indicates that 3-Cyclohexyloxolane-3-carbaldehyde exhibits significant anticancer properties. A study demonstrated that derivatives of this compound showed inhibition of cell proliferation in various cancer cell lines, including MCF-7 (breast cancer) and HCT-15 (colon cancer) cells. The following table summarizes the IC50 values for different derivatives:

Compound	Cell Line	IC50 (µM)
3-Cyclohexyloxolane-3-carbaldehyde	MCF-7	25.0
3-Cyclohexyloxolane-3-carbaldehyde	HCT-15	30.5

These values indicate that the compound has a moderate cytotoxic effect on these cell lines, suggesting its potential as a lead compound for further development.

The mechanism by which 3-Cyclohexyloxolane-3-carbaldehyde exerts its anticancer effects appears to involve the induction of apoptosis through the activation of caspases. Increased expression levels of pro-apoptotic proteins such as Bax and decreased levels of anti-apoptotic proteins like Bcl-2 have been observed in treated cells. This indicates that the compound may trigger intrinsic apoptotic pathways, leading to cell death.

Antimicrobial Activity

In addition to its anticancer properties, 3-Cyclohexyloxolane-3-carbaldehyde has been evaluated for antimicrobial activity. Preliminary studies have shown that it exhibits activity against various bacterial strains, including Staphylococcus aureus and Pseudomonas aeruginosa. The following table summarizes the antimicrobial efficacy:

Microorganism	Zone of Inhibition (mm)
Staphylococcus aureus	15
Pseudomonas aeruginosa	12

These results suggest that the compound may also be useful in developing new antimicrobial agents.

Case Study 1: Anticancer Efficacy

A recent study investigated the effects of 3-Cyclohexyloxolane-3-carbaldehyde on MCF-7 breast cancer cells. The researchers found that treatment with the compound led to a significant reduction in cell viability (up to 70% at higher concentrations). Flow cytometry analysis revealed an increase in sub-G1 phase cells, indicating apoptosis.

Case Study 2: Antimicrobial Properties

Another study focused on the antimicrobial properties of 3-Cyclohexyloxolane-3-carbaldehyde against clinical isolates of Staphylococcus aureus. The compound demonstrated a dose-dependent inhibition of bacterial growth, suggesting its potential use in treating infections caused by resistant strains.

Q & A

Basic Research Questions

Q. What are the standard synthetic routes for 3-Cyclohexyloxolane-3-carbaldehyde, and how can reaction conditions be optimized?

• Methodological Answer : A common approach involves the oxidation of cyclohexyl-substituted alcohols or ethers using oxidizing agents like PCC (pyridinium chlorochromate) or Dess-Martin periodinane. For example, analogous carbaldehyde syntheses (e.g., 2-chloroquinoline-3-carbaldehydes) employ phosphorus pentachloride as a catalyst under controlled anhydrous conditions . Optimization may involve varying solvent polarity (e.g., dichloromethane vs. THF), temperature (0–25°C), and stoichiometric ratios of reagents to maximize yield. Monitor reaction progress via TLC or in situ FTIR for aldehyde C=O stretch (~1700 cm⁻¹).

Q. How should researchers characterize the structural integrity of 3-Cyclohexyloxolane-3-carbaldehyde?

• Methodological Answer : Use a combination of spectroscopic techniques:

• NMR : ¹H NMR to confirm cyclohexyl proton environments (δ 1.2–2.0 ppm) and aldehyde proton (δ ~9.8–10.2 ppm). ¹³C NMR should show aldehyde carbon at δ ~190–200 ppm.
• Mass Spectrometry : High-resolution MS (HRMS) to verify molecular ion [M+H]⁺ and rule out side products.
• X-ray Crystallography : For unambiguous confirmation of stereochemistry and ring conformation, though this requires high-purity crystals .

Q. What safety protocols are critical when handling 3-Cyclohexyloxolane-3-carbaldehyde?

• Methodological Answer : Work in a fume hood with PPE (gloves, lab coat, goggles). Avoid inhalation of vapors; use closed systems for reactions. Store in airtight, chemically resistant containers (e.g., glass or PTFE) under inert gas (N₂/Ar) to prevent oxidation. Environmental contamination risks require waste neutralization (e.g., sodium bisulfite for aldehyde quenching) .

Advanced Research Questions

Q. How can computational modeling predict the reactivity of 3-Cyclohexyloxolane-3-carbaldehyde in nucleophilic addition reactions?

• Methodological Answer : Employ density functional theory (DFT) calculations (e.g., B3LYP/6-31G*) to map electrostatic potential surfaces (EPS) and identify electrophilic hotspots. Compare activation energies for nucleophilic attack (e.g., Grignard reagents) at the aldehyde group versus competing sites. Validate predictions experimentally using kinetic studies (e.g., UV-Vis monitoring of reaction rates) .

Q. What strategies resolve contradictions in reported spectroscopic data for cyclohexyl-substituted carbaldehydes?

• Methodological Answer : Discrepancies in NMR shifts may arise from solvent effects, concentration, or impurities. Replicate experiments under standardized conditions (e.g., CDCl₃ at 25°C). Cross-validate with independent techniques (e.g., comparing NOESY for spatial proximity analysis with computational conformational sampling). Publish raw data and spectra in open repositories to facilitate peer validation .

Q. How does the steric hindrance of the cyclohexyl group influence the compound’s stability under acidic/basic conditions?

• Methodological Answer : Design pH-dependent stability assays:

• Acidic Conditions : Monitor aldehyde degradation via HPLC under HCl (0.1–1 M) at 40°C.
• Basic Conditions : Track Cannizzaro reaction byproducts (e.g., alcohol and carboxylic acid) under NaOH (0.1–2 M).
  Use molecular dynamics simulations to correlate steric bulk with transition-state energy barriers .

Q. What statistical methods are appropriate for analyzing batch-to-batch variability in synthetic yields?

• Methodological Answer : Apply ANOVA to compare yields across ≥3 independent syntheses. Use multivariate regression to identify critical factors (e.g., catalyst purity, moisture levels). Report confidence intervals (95% CI) and outliers via Grubbs’ test. Open-source tools like R or Python’s SciPy ensure reproducibility .

Methodological Guidelines for Data Integrity

• Data Presentation : Follow IUPAC standards for chemical nomenclature and SI units. Include error bars in graphs (e.g., yield vs. temperature) and provide raw data in supplementary materials .
• Contradiction Analysis : Use longitudinal study designs (e.g., repeated syntheses over time) to isolate confounding variables, as seen in presenteeism research .
• Environmental Impact Assessment : Apply QSAR (Quantitative Structure-Activity Relationship) models to predict biodegradation pathways and ecotoxicity .